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Compound of Interest

Compound Name: STAD 2

Cat. No.: B611025 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory reagents is a critical component of ensuring a safe and compliant work environment.

While specific disposal instructions for STAD 2, a cell-permeable A-Kinase Anchoring Protein

(AKAP) disruptor, are not readily available from manufacturers, a comprehensive

understanding of its properties combined with established laboratory waste management

principles can guide its safe disposition. This document provides essential information on the

characteristics of STAD 2 and outlines a procedural framework for its proper disposal,

emphasizing the importance of adhering to institutional and local regulations.

Chemical and Physical Properties of STAD 2
A clear understanding of a substance's properties is the first step toward its safe handling and

disposal. The available data for STAD 2 is summarized below.
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Property Value

Molecular Weight 2096.68 g/mol [1][2]

Molecular Formula C₁₀₂H₁₈₂N₂₄O₂₂[1][2][3]

Appearance Solid[3]

Solubility
Soluble to 1 mg/ml in 50% acetonitrile/water[1]

[2]

Storage Store at -20°C[1][2]

CAS Number 1542100-77-5[1]

General Disposal Procedures for Laboratory
Chemicals
In the absence of explicit instructions for STAD 2, the following general procedures for the

disposal of chemical waste should be followed. These steps are based on standard laboratory

safety protocols and are intended as a guide. Always consult your institution's Environmental

Health and Safety (EHS) department for specific protocols and to ensure compliance with local,

state, and federal regulations.

Step 1: Waste Identification and Classification

Characterize the Waste: Based on its known properties, STAD 2 is a solid organic

compound. While specific hazard classifications are not provided in the search results, it

should be treated as a potentially hazardous chemical.

Consult Safety Data Sheets (SDS): Although a specific SDS for STAD 2 was not found, it is

crucial to always search for and review the SDS for any chemical before use and disposal[4].

An SDS provides comprehensive safety and disposal information. In its absence, treat the

substance with caution.

Segregate Waste: Do not mix STAD 2 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can react

dangerously.
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Step 2: Containerization and Labeling

Use Appropriate Containers: Collect STAD 2 waste in a designated, leak-proof container that

is compatible with the chemical.

Label Clearly: The container must be clearly labeled with the words "Hazardous Waste," the

full chemical name ("STAD 2"), and the primary hazard(s) (e.g., "Chemical Waste for

Incineration"). Include the accumulation start date.

Step 3: Storage of Waste

Designated Area: Store the waste container in a designated satellite accumulation area

(SAA) that is under the control of the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Follow Storage Conditions: Adhere to the recommended storage conditions for STAD 2,

which is -20°C, if storing for an extended period before disposal pickup[1][2].

Step 4: Scheduling Waste Pickup

Contact EHS: Once the waste container is full or the accumulation time limit set by your

institution is reached, contact your EHS department to schedule a waste pickup.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS office.

Experimental Protocols: STAD 2 as an AKAP
Disruptor
STAD 2 is a stapled peptide designed to disrupt the interaction between Protein Kinase A

(PKA) and AKAPs. This mechanism is central to its function in research applications.

Mechanism of Action: STAD 2 selectively binds to the RII subunit of PKA with high affinity (Kd =

6.2 nM), thereby blocking its interaction with AKAPs[1][2]. AKAPs are scaffolding proteins that

localize PKA to specific subcellular locations, which is crucial for the spatial and temporal
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regulation of PKA signaling. By disrupting this interaction, STAD 2 can be used to study the

physiological roles of PKA signaling at specific locations within the cell.
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Mechanism of STAD 2 as an AKAP disruptor.

PKA Holoenzyme
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Decision workflow for the disposal of STAD 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of STAD 2: A Guide to Safe and
Compliant Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611025#stad-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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